Cas no 2680877-46-5 (Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 2680877-46-5
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6456350
• PubChem ID: 165939590
• Update Time: 2025-06-08

Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate
• 2680877-46-5
• EN300-28284563
• Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate

• Inchi： 1S/C16H21NO3/c18-15-7-13-6-14(8-15)10-17(9-13)16(19)20-11-12-4-2-1-3-5-12/h1-5,13-15,18H,6-11H2
• InChI Key： YLEUNGRBTBAUCW-UHFFFAOYSA-N
• SMILES： OC1CC2CN(C(=O)OCC3C=CC=CC=3)CC(C1)C2

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate

Comprehensive Overview of Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2680877-46-5)

Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2680877-46-5) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a 3-azabicyclo[3.3.1]nonane core with a benzyl carboxylate moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

The compound’s 7-hydroxy group introduces polarity, enhancing its solubility and bioavailability—a critical factor in modern drug design. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024 due to the global rise in aging populations. Searches for "neuroprotective agents" and "blood-brain barrier permeability" have surged, aligning with this compound’s potential applications. Its azabicyclic scaffold also mirrors structural motifs found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, Benzyl 7-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate exemplifies innovative strategies for stereoselective synthesis. Laboratories are optimizing routes to improve yield and purity, leveraging techniques like microwave-assisted synthesis—a trending keyword in AI-driven research queries. The compound’s chiral centers further underscore its utility in asymmetric catalysis, a field gaining traction for sustainable chemistry initiatives.

Beyond pharmaceuticals, this compound’s benzyl-protected carboxylate group offers reactivity for polymer chemistry. With growing interest in "biodegradable materials" and "green chemistry," its derivatization potential aligns with eco-friendly industrial trends. Analytical challenges, such as HPLC method development for purity assessment, are frequently discussed in forums, reflecting practical hurdles in its commercialization.

In summary, CAS No. 2680877-46-5 represents a multifaceted tool for researchers tackling CNS disorders, catalysis, and material innovation. Its combination of bioavailability-enhancing features and synthetic flexibility positions it at the forefront of interdisciplinary science, answering today’s demand for multitarget drug design and sustainable chemical processes.